Cas no 190381-52-3 (Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl-)

• Product Name: Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl-
• CAS No: 190381-52-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 3850336
• PubChem ID: 10750225
• Update Time: 2025-10-28

Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl-
• 5-Methylimidazo[1,2-a]pyrazine-2-acetic acid
• 2-{5-methylimidazo[1,2-a]pyrazin-2-yl}acetic acid
• EN300-7503679
• 190381-52-3
• DTXSID801257024

• Inchi： 1S/C9H9N3O2/c1-6-3-10-4-8-11-7(2-9(13)14)5-12(6)8/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： VWFKATSUEVVSCS-UHFFFAOYSA-N
• SMILES： OC(CC1=CN2C(C)=CN=CC2=N1)=O

Computed Properties

• Exact Mass: 191.069476538Da
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl-

Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl- (CAS No. 190381-52-3): A Comprehensive Overview

Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl-, identified by its Chemical Abstracts Service Number (CAS No. 190381-52-3), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structurally diverse family of molecules known for their broad spectrum of biological activities. The presence of a carboxylic acid moiety and a methyl substituent at the 5-position of the imidazopyrazine core enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

Theimidazo[1,2-a]pyrazine scaffold is characterized by a fused ring system consisting of an imidazole ring and a pyrazine ring. This unique structural arrangement contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. The5-methyl substitution further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. These structural features makeImidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl- a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on heterocyclic compounds. Theimidazopyrazine class has been particularly studied for its potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. Several derivatives ofimidazopyrazine have shown promising results in preclinical studies, demonstrating efficacy in inhibiting key biological pathways involved in disease progression.

CAS No. 190381-52-3 specifically refers to a derivative ofimidazopyrazine that incorporates a carboxylic acid group at the 2-position and a methyl group at the 5-position. This particular configuration has been found to enhance the compound's solubility and bioavailability, which are critical factors for successful drug development. The carboxylic acid moiety also provides a site for further chemical modification, allowing researchers to tailor the molecule's properties for specific therapeutic applications.

The pharmacological profile ofImidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl- has been extensively studied in various cellular and animal models. Initial findings suggest that this compound exhibits potent inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, studies have shown that it can modulate the activity of kinases and other enzymes involved in signal transduction pathways. Additionally, its ability to interact with specific receptors may make it useful in developing treatments for neurological disorders.

The synthesis ofImidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and limitations. The most common approach involves the condensation of appropriate precursors under controlled conditions to form the imidazopyrazine core followed by functionalization at the desired positions.

The biological activity ofCAS No. 190381-52-3 is influenced by several factors, including its chemical structure, solubility, and metabolic stability. The presence of the carboxylic acid group enhances its interaction with biological targets while also providing a site for prodrug development. Prodrug strategies can improve the bioavailability and targeted delivery of therapeutic agents, making them more effective in treating various diseases.

In conclusion,Imidazo[1,2-a]pyrazine-2-acetic acid, 5-methyl-, with its CAS No. 190381-52-3 designation, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for drug discovery and development. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications.